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Compound of Interest

Compound Name: Benzaldehyde tosylhydrazone
CAS No.: 17227-34-8
Cat. No.: B1277390
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of
benzaldehyde tosylhydrazone, a key intermediate in organic synthesis. The document
outlines the principal spectroscopic data and provides detailed experimental protocols for its
synthesis and analysis, facilitating its application in research and development.

Core Spectroscopic Data

The structural identity and purity of benzaldehyde tosylhydrazone (C14H14N202S) can be
confirmed through a combination of spectroscopic techniques. The key quantitative data from
Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass
Spectrometry (MS) are summarized below.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (3)
ppm

Multiplicity Integration Assignment

Data not explicitly
available in search

results

Note: While search results indicate the availability of tH NMR spectra, specific chemical shifts
and coupling constants were not explicitly detailed. Researchers should refer to spectral

databases for this information.

« 13

Chemical Shift (8) ppm Assighment

Data not explicitly available in search results

Note: While search results indicate the availability of 23C NMR spectra, specific chemical shifts
were not explicitly detailed. Researchers should refer to spectral databases for this information.

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm—2) Functional Group Assignment
3300 N-H stretch
1590 C=N stretch

Note: The IR spectrum of tosylhydrazones is characterized by specific stretching frequencies.
The N-H stretch typically appears around 3300 cm~1, while the C=N stretch is observed around

1590 cm~1.[1]

Table 4: Mass Spectrometry (MS) Data
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miz Interpretation

274.07759887 [M]+ (Monoisotopic Mass)[2]

90 Top Peak[2]

91 2nd Highest Peak (in one dataset)[2]
118 2nd Highest Peak (in another dataset)[2]
92 3rd Highest Peak|2]

Experimental Protocols
Synthesis of Benzaldehyde Tosylhydrazone

A standard and efficient method for the preparation of benzaldehyde tosylhydrazone is
through the condensation reaction of benzaldehyde and p-toluenesulfonylhydrazide.[3]

Materials:

¢ p-Toluenesulfonylhydrazide

o Freshly distilled benzaldehyde
» Absolute methanol
Procedure:

In a 125-mL Erlenmeyer flask, create a slurry by adding 25 mL of absolute methanol to 14.6

g (0.078 mol) of p-toluenesulfonylhydrazide.[3]

o While swirling the slurry, rapidly add 7.50 g (0.071 mol) of freshly distilled benzaldehyde. A
mild exothermic reaction will occur, leading to the dissolution of the p-
toluenesulfonylhydrazide.[3]

o Continue to swirl the mixture. The benzaldehyde tosylhydrazone product will begin to
crystallize within a few minutes.[3]

o After 15 minutes, cool the mixture in an ice bath to maximize crystallization.[3]
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¢ Collect the crystalline product by filtration using a Blchner funnel.[3]

e Wash the collected product with a small amount of cold methanol to remove any unreacted
starting materials.[3]

¢ Dry the product under vacuum. The expected yield of benzaldehyde tosylhydrazone (mp
124-125°C) is typically between 87-93%.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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